Cas no 112468-21-0 (Spirost-5-ene-3,14,17-triol,(3b,25R)-)

• Product Name: Spirost-5-ene-3,14,17-triol,(3b,25R)-
• CAS No: 112468-21-0
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 208746
• Update Time: 2024-03-01

Spirost-5-ene-3,14,17-triol,(3b,25R)- Chemical and Physical Properties

Names and Identifiers

• Spirost-5-ene-3,14,17-triol,(3b,25R)-
• Ophiogenin
• Spirost-5-ene-3,14,17-triol, (3β,25R)-

• Inchi： 1S/C27H42O5/c1-16-7-12-26(31-15-16)17(2)27(30)22(32-26)14-25(29)21-6-5-18-13-19(28)8-10-23(18,3)20(21)9-11-24(25,27)4/h5,16-17,19-22,28-30H,6-15H2,1-4H3/t16-,17-,19+,20+,21-,22+,23+,24+,25-,26-,27-/m1/s1
• InChI Key： QPDNERLTPJANSX-ANFRMPFPSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3(O)[C@@](CC1)(C)[C@@]1(O)[C@H](C)[C@@]4(CC[C@@H](C)CO4)O[C@@]1([H])C3)CC=2

Computed Properties

• Exact Mass: 446.30336
• Monoisotopic Mass: 446.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 599.6±50.0 °C(Predicted)
• PSA: 79.15
• pka: 13.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives